11beta-Hydroxyprogesterone

• CAS No.: 600-57-7
• Product Name: 11beta-Hydroxyprogesterone
• Molecular Formula: C₂₁H₃₀O₃
• Molecular Weight: 330.5 g/mol
• IUPAC Name: (8S,9S,10R,11S,13S,14S,17S)-17-acetyl-11-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H30O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h10,15-19,24H,4-9,11H2,1-3H3/t15-,16+,17-,18-,19+,20-,21+/m0/s1
• Standard InChIKey: BFZHCUBIASXHPK-ATWVFEABSA-N
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C
• SMILES: CC(=O)C1CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C
• Canonical SMILES: CC(=O)C1CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C
• Description: 11beta-hydroxyprogesterone is a 11beta-hydroxy steroid that is progesterone substituted by a beta-hydroxy group at position 11. It has a role as a human metabolite and a mouse metabolite. It derives from a progesterone.
• Synonyms: 11 alpha-hydroxyprogesterone; 11 beta-hydroxy-4-pregnen-3,20-dione; 11-hydroxyprogesterone; 11-hydroxyprogesterone, (11alpha)-(+-)-isomer; 11-hydroxyprogesterone, (11alpha)-isomer; 11-hydroxyprogesterone, (11alpha,17alpha)-(+-)-isomer; 11-hydroxyprogesterone, (11beta)-isomer; 11-hydroxyprogesterone, (9beta,10alpha,11alpha)-isomer; 11beta-hydroxyprogesterone; 11OHP compound; Duralutin; Gesterol; Hy-Gestrone; Hylutin; Hyprogest; Pergestron; pregn-4-ene-11 beta-ol-3,20-dione; Pro-Depo; Prodrox
• Reference: [1]. Rafestin-Oblin ME, et al. 11beta-hydroxyprogesterone acts as a mineralocorticoid agonist in stimulating Na+ absorption in mammalian principal cortical collecting duct cells. Mol Pharmacol. 2002 Dec;62(6):1306-13.[2]. Souness GW, et al. 11 alpha- and 11 beta-hydroxyprogesterone, potent inhibitors of 11 beta-hydroxysteroid dehydrogenase, possess hypertensinogenic activity in the rat. Hypertension. 1996 Mar;27(3 Pt 1):421-5.
• PubChem Compound: 101788
• Last Modified: Nov 11 2021